Cas no 1209442-78-3 (1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea)

• Product Name: 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea
• CAS No: 1209442-78-3
• MF: C₁₇H₂₇N₃O
• MW: 289.41578412056
• CID: 6483608
• Update Time: 2025-10-28

1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea
• 1-(2-methylphenyl)-3-[(1-propan-2-ylpiperidin-4-yl)methyl]urea
• Urea, N-[[1-(1-methylethyl)-4-piperidinyl]methyl]-N'-(2-methylphenyl)-

• Inchi： 1S/C17H27N3O/c1-13(2)20-10-8-15(9-11-20)12-18-17(21)19-16-7-5-4-6-14(16)3/h4-7,13,15H,8-12H2,1-3H3,(H2,18,19,21)
• InChI Key： KZEDCQLJKDQBPJ-UHFFFAOYSA-N
• SMILES： N(CC1CCN(C(C)C)CC1)C(NC1=CC=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea

Introduction to 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea (CAS No. 1209442-78-3)

1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea, with the CAS number 1209442-78-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of ureas and features a unique structural combination of a substituted phenyl group and a piperidine ring, making it an intriguing candidate for various pharmacological studies.

The chemical structure of 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea consists of a urea linkage between a 2-methylphenyl moiety and a piperidine ring substituted with an isopropyl group. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. Recent research has focused on elucidating the mechanisms by which this compound interacts with biological targets, particularly in the context of central nervous system (CNS) disorders.

In terms of its synthesis, 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea can be prepared through a multi-step process involving the reaction of 2-methylphenyl isocyanate with 1-(propan-2-yl)piperidin-4-amine. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The pharmacological profile of 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated its potential as an antagonist for specific receptors, such as the serotonin 5-HT₆ receptor, which is implicated in cognitive function and neurodegenerative diseases. Additionally, this compound has shown promising results in modulating other neurotransmitter systems, including dopamine and glutamate receptors, which are crucial for maintaining neural homeostasis.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea in treating various neurological conditions. Early phase trials have indicated favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile. These findings suggest that this compound may have therapeutic potential for conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

The mechanism of action of 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea is thought to involve its ability to modulate neurotransmitter release and receptor activity. By selectively targeting specific receptors, this compound can influence neuronal signaling pathways that are dysregulated in various neurological disorders. This selective modulation may help to mitigate symptoms without causing significant side effects, making it an attractive candidate for drug development.

In addition to its potential therapeutic applications, 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea has also been studied for its use as a research tool in understanding the molecular basis of neurological disorders. Its unique structure and functional groups make it a valuable probe for investigating receptor-ligand interactions and signaling pathways in cellular models.

The future prospects for 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea are promising. Ongoing research aims to further optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific brain regions more effectively.

In conclusion, 1-(2-methylphenyl)-3-{1-(propan-2-yl)piperidin-4-ylmethyl}urea (CAS No. 1209442-78-3) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising pharmacological properties make it a valuable candidate for the treatment of various neurological disorders. As research continues to uncover new insights into its mechanisms of action, this compound holds great potential for improving patient outcomes and advancing our understanding of complex neurological conditions.